Cas no 1805243-97-3 (Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate)

• Product Name: Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate
• CAS No: 1805243-97-3
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4862150
• Update Time: 2025-07-17

Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate

• Inchi： 1S/C9H8BrF2NO3/c1-16-6(14)2-4-7(10)5(8(11)12)3-13-9(4)15/h3,8H,2H2,1H3,(H,13,15)
• InChI Key： JWFXSLGYWLIATD-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CNC(C=1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate

Comprehensive Overview of Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate (CAS No. 1805243-97-3)

Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate (CAS No. 1805243-97-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a bromine substituent, a difluoromethyl group, and a hydroxyl functionality, which contribute to its reactivity and potential applications. The compound's ester moiety further enhances its versatility in synthetic chemistry, making it a valuable intermediate for the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate has surged due to their role in drug discovery and crop protection. Researchers are particularly interested in how the difluoromethyl group influences the compound's metabolic stability and binding affinity, a topic frequently searched in AI-driven drug design platforms. The incorporation of halogen atoms such as bromine also aligns with current trends in green chemistry, as these elements often improve selectivity and reduce environmental impact.

The synthesis of Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate typically involves multi-step reactions, including halogenation, esterification, and hydroxylation. These processes are optimized for high yield and purity, addressing common queries like "how to synthesize fluorinated pyridines" or "best practices for bromination in heterocycles." The compound's CAS No. 1805243-97-3 serves as a critical identifier in chemical databases, ensuring accurate retrieval for regulatory and research purposes.

From an application perspective, Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate is explored in medicinal chemistry for its potential as a kinase inhibitor scaffold, a hot topic in cancer therapeutics. Its hydroxyl group offers a handle for further derivatization, a feature often highlighted in structure-activity relationship (SAR) studies. Additionally, agrochemical researchers investigate its utility in designing next-generation pesticides, leveraging the difluoromethyl moiety's ability to resist degradation.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, addressing frequent search terms like "how to analyze fluorinated compounds." Stability studies under varying pH and temperature conditions are also critical, reflecting industry concerns about compound shelf-life and storage optimization.

In summary, Methyl 4-bromo-5-(difluoromethyl)-2-hydroxypyridine-3-acetate (CAS No. 1805243-97-3) represents a cutting-edge chemical building block with multifaceted applications. Its design aligns with contemporary trends in sustainable chemistry and precision medicine, making it a subject of ongoing innovation. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.